Cas no 1806477-81-5 (3-(3-Chloropropanoyl)-2-methylbenzonitrile)

• Product Name: 3-(3-Chloropropanoyl)-2-methylbenzonitrile
• CAS No: 1806477-81-5
• MF: C₁₁H₁₀ClNO
• MW: 207.656201839447
• CID: 5001972
• Update Time: 2025-10-29

3-(3-Chloropropanoyl)-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloropropanoyl)-2-methylbenzonitrile

• Inchi： 1S/C11H10ClNO/c1-8-9(7-13)3-2-4-10(8)11(14)5-6-12/h2-4H,5-6H2,1H3
• InChI Key： UKDIBGFYGYVWSY-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC=C(C#N)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 2.2
• Topological Polar Surface Area: 40.9

Additional information on 3-(3-Chloropropanoyl)-2-methylbenzonitrile

3-(3-Chloropropanoyl)-2-methylbenzonitrile (CAS No. 1806477-81-5)

3-(3-Chloropropanoyl)-2-methylbenzonitrile, identified by the CAS registry number 1806477-81-5, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug discovery, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the efficiency of chemical reactions and its compatibility with modern synthetic methodologies.

The molecular structure of 3-(3-Chloropropanoyl)-2-methylbenzonitrile comprises a benzonitrile core substituted with a 3-chloropropanoyl group at the para position and a methyl group at the meta position. This substitution pattern imparts distinct electronic and steric properties, making it an ideal candidate for exploring reactivity in diverse chemical environments. The presence of the nitrile group introduces strong electron-withdrawing effects, while the chlorinated propanoyl chain contributes to both hydrophobicity and potential sites for further functionalization.

Recent research has focused on the synthesis of 3-(3-Chloropropanoyl)-2-methylbenzonitrile through various routes, including nucleophilic acyl substitution and coupling reactions. These methods have been optimized to achieve high yields and selectivity, ensuring scalability for industrial applications. The compound's stability under varying reaction conditions has been thoroughly investigated, revealing its resilience to thermal and oxidative stress, which is crucial for its use in demanding chemical processes.

In terms of biological activity, 3-(3-Chloropropanoyl)-2-methylbenzonitrile has shown promise as a lead compound in medicinal chemistry. Studies indicate that it exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate cellular signaling pathways has opened avenues for exploring its role in cancer therapy.

The application of 3-(3-Chloropropanoyl)-2-methylbenzonitrile extends beyond pharmacology into materials science. Its incorporation into polymer systems has demonstrated enhanced mechanical properties and thermal stability, making it a valuable component in high-performance materials. Furthermore, its role as a precursor in the synthesis of advanced materials such as graphene derivatives has been explored, highlighting its versatility across multiple disciplines.

The environmental impact of 3-(3-Chloropropanoyl)-2-methylbenzonitrile has also been a topic of recent interest. Studies on its biodegradation pathways have revealed that it undergoes efficient microbial degradation under aerobic conditions, minimizing its ecological footprint. This attribute is particularly important for its use in agricultural applications where environmental sustainability is a priority.

In conclusion, 3-(3-Chloropropanoyl)-2-methylbenzonitrile (CAS No. 1806477-81-5) stands out as a multifaceted compound with vast potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in driving innovation in chemistry and related fields.